N,N-Diethyl-3,3,3-trifluoro-prop-1-ene-2-sulfonamide

• IUPAC Name: N,N-diethyl-3,3,3-trifluoroprop-1-ene-2-sulfonamide
• InChI: InChI=1S/C7H12F3NO2S/c1-4-11(5-2)14(12,13)6(3)7(8,9)10/h3-5H2,1-2H3
• InChI Key: SMTAPXLDQGVLGG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C(=C)C(F)(F)F
• Molecular Formula: C7H12F3NO2S
• Molecular Weight: 231.24 g/mol

Description

N,N-Diethyl-3,3,3-trifluoro-prop-1-ene-2-sulfonamide (DEFTPS) is a chemical compound that has a wide range of applications in scientific research. It has been studied for its potential use as a reagent in organic synthesis, its mechanism of action, and its biochemical and physiological effects.

Scientific Research Applications

N,N-Diethyl-3,3,3-trifluoro-prop-1-ene-2-sulfonamide has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst for the formation of carbon-carbon bonds, and as a ligand for transition metal complexes. It has also been used in the synthesis of a variety of organic compounds, such as chiral compounds and polymers.

Mechanism of Action

N,N-Diethyl-3,3,3-trifluoro-prop-1-ene-2-sulfonamide acts as an electrophile in the Mitsunobu reaction, allowing it to react with nucleophiles to form new carbon-carbon bonds. The reaction is catalyzed by an acid, such as hydrochloric acid.
Biochemical and Physiological Effects
N,N-Diethyl-3,3,3-trifluoro-prop-1-ene-2-sulfonamide has been studied for its potential biochemical and physiological effects. It has been found to be non-toxic and non-mutagenic in laboratory studies. It has also been found to have no significant effects on the cardiovascular, respiratory, or central nervous systems.

Advantages and Limitations for Lab Experiments

The use of N,N-Diethyl-3,3,3-trifluoro-prop-1-ene-2-sulfonamide in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to handle. It is also highly reactive, allowing for the formation of carbon-carbon bonds in a short amount of time. However, it also has some limitations. It is not very soluble in water, and it can be difficult to remove from the reaction mixture after the reaction is complete.

Future Directions

There are several potential future directions for the use of N,N-Diethyl-3,3,3-trifluoro-prop-1-ene-2-sulfonamide in scientific research. It could be used as a reagent in the synthesis of more complex organic compounds, such as peptides and proteins. It could also be used in the synthesis of new materials, such as polymers and nanomaterials. Additionally, it could be used in the development of new drugs, and in the development of new medical treatments. Finally, it could be used in the development of new catalysts for organic synthesis.

Synthesis Methods

N,N-Diethyl-3,3,3-trifluoro-prop-1-ene-2-sulfonamide is synthesized through a process known as the Mitsunobu reaction. In this reaction, a nucleophile is reacted with an electrophile in the presence of a phosphine, resulting in the formation of a new carbon-carbon bond. The reaction is catalyzed by an acid, such as hydrochloric acid. The reaction is carried out in a solvent, such as dichloromethane. The reaction is typically carried out at room temperature.